![molecular formula C14H26O4 B3061186 Glyceryl 1-undecylenate CAS No. 62285-15-8](/img/structure/B3061186.png)
Glyceryl 1-undecylenate
Overview
Description
Glyceryl 1-undecylenate, also known as Undecylenic Acid, Monoester with 1,2,3-Propanetriol, is a common ingredient in skincare and haircare products . It belongs to a class of substances known as esters, which are organic compounds produced by replacing the hydrogen of an acid with an alkyl or other organic group . It is primarily used as a skin conditioning agent, emollient, and surfactant-emulsifying ingredient in cosmetics .
Synthesis Analysis
The direct esterification reaction between glycerol and undecylenic acid can generate three different esters: glycerol mono-, di- and triundecenoate . Glycerol has three OH groups, which accept acyl groups during esterification reactions with undecylenic acid .
Molecular Structure Analysis
This compound has a molecular formula of C14H26O4 . Its average mass is 258.354 Da and its monoisotopic mass is 258.183105 Da .
Chemical Reactions Analysis
Glycerol and its derivatives, including this compound, are used as solvents in a variety of applications . They can serve as a reaction medium, solvent-reagent, or a dispersive medium .
Scientific Research Applications
Polymerization and Material Applications
- Polymer Synthesis: Glyceryl 1-undecylenate serves as a synthon for polymerization, leading to photopolymerizable monomers and polyhydroxyurethane-based materials. This process involves green chemistry approaches like solvent-less and catalyzed reactions. The synthesized polymers are characterized using various techniques like NMR, TGA, and DSC (Bigot et al., 2016).
- Material Characterization: Its applications extend to the development and analysis of novel materials, particularly in assessing their thermal and structural properties (Brubach et al., 2007).
Enzymatic Synthesis
- Green Enzymatic Production: Enzymatic synthesis of glyceryl monoundecylenate is achieved using immobilized Candida antarctica lipase B. The synthesis process is optimized for various conditions like molar ratio and enzyme load, leading to a high yield of GMU (Yadav et al., 2017).
Biomedical Applications
- Tumor Cell Apoptosis: A formulation containing undecylenic acid, a component of this compound, demonstrates potential in inducing tumor cell apoptosis. This suggests its application in cancer therapy (Day et al., 2022).
- Drug Delivery Systems: this compound-based polymers are explored for their use in drug delivery systems, with a focus on controlled release properties and biocompatibility (Lluch et al., 2013).
Miscellaneous Applications
- Surface Treatment: GMU exhibits self-assembling properties, making it useful for surface treatments where water retention is important (Boussambe et al., 2017).
- Skin Permeation Enhancement: GMU is studied for its potential to enhance skin permeation in topical and transdermal formulations (Lim et al., 2014).
Mechanism of Action
Target of Action
Glyceryl 1-Undecylenate, also known as 1-Monoundecenoin, is primarily targeted towards bacteria, yeast, and fungi . It is effective against both Gram-positive and Gram-negative bacteria . The compound’s primary role is to inhibit the reproduction and growth of these microorganisms .
Mode of Action
This compound interacts with its targets by inhibiting their reproduction and growth . This is achieved through its antimicrobial properties, which have been proven scientifically in multiple studies . At a concentration of 0.1%, it is effective against a broad spectrum of bacteria .
Biochemical Pathways
Its effectiveness against candida albicans, an opportunistic pathogenic yeast, suggests that it may interfere with the yeast’s ability to switch between its round yeast form and its filamentous form with elongated hyphae . This hyphae formation is associated with active infections and virulence .
Result of Action
The primary result of this compound’s action is the inhibition of microbial growth and reproduction . In addition to its antimicrobial effects, it also acts as a skin conditioning agent, emollient, and surfactant-emulsifying ingredient in cosmetics . It equips products with a smoother texture, making them easier to apply while providing a more pleasant tactile experience for the user . It also assists in reducing surface roughness, flaking, and the appearance of fine lines .
Action Environment
This compound is primarily suggested for use in all aqueous systems, including water-in-oil or oil-in-water emulsions . It is used in a variety of applications such as skincare moisturizers, creams, lotions, deodorants, foot creams, depilatory, shaving foam, and hair care applications . Its effectiveness can be influenced by the concentration used, the specific formulation of the product, and the presence of other ingredients .
Future Directions
Glyceryl 1-undecylenate is a frequent constituent within various cosmetic products, and the skin benefits it may confer are recognized . Its usage is quite universal, making it appropriate for all skin types – dry, oily, combination, or even sensitive . It is suitable for both vegetarians and vegans as it’s a synthetic ingredient derived from bio-based sources rather than being sourced from animals or animal by-products . The future of this compound in cosmetic products looks promising given its wide range of benefits and applications .
Biochemical Analysis
Biochemical Properties
Glyceryl 1-undecylenate plays a significant role in biochemical reactions. It effectively inhibits the reproduction and growth of bacteria, yeast, and fungi . At a concentration of 0.1%, it is effective against both Gram-positive and -negative bacteria . It is primarily suggested for use in all aqueous systems, including water-in-oil or oil-in-water emulsions .
Cellular Effects
This compound has various effects on different types of cells. It is primarily used as a skin conditioning agent, emollient, and surfactant-emulsifying ingredient in cosmetics . It provides products with a smoother texture, making them easier to apply while providing a more pleasant tactile experience for the user .
Molecular Mechanism
The molecular mechanism of this compound revolves around its ability to equip products with a smoother texture, making them easier to apply while providing a more pleasant tactile experience for the user . It readjusts the surface properties of other ingredients, enabling them to mix and interact uniformly, thereby enhancing the product’s overall effectiveness .
Temporal Effects in Laboratory Settings
It is known that this ingredient effectively inhibits bacteria, yeast, and fungi reproduction and growth .
Metabolic Pathways
It is known that glycerides, including this compound, are mainly excreted as CO₂ in the expired air as a result of metabolism .
properties
IUPAC Name |
2,3-dihydroxypropyl undec-10-enoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26O4/c1-2-3-4-5-6-7-8-9-10-14(17)18-12-13(16)11-15/h2,13,15-16H,1,3-12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJVUMEONPPTZEY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCCCCCCCC(=O)OCC(CO)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10432858 | |
Record name | 10-Undecenoic acid, 2,3-dihydroxypropyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10432858 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62285-15-8 | |
Record name | Glyceryl 1-undecylenate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062285158 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 10-Undecenoic acid, 2,3-dihydroxypropyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10432858 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | GLYCERYL 1-UNDECYLENATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/B68LJT9544 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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